ACETANILIDE, 4'-(p-CHLOROPHENYLTHIO)-2-(DIETHYLAMINO)-N-METHYL-, OXALATE
ACETANILIDE, 4'-(p-CHLOROPHENYLTHIO)-2-(DIETHYLAMINO)-N-METHYL-, OXALATE
Brand Name:
Vulcanchem
CAS No.:
101651-67-6
VCID:
VC20793153
InChI:
InChI=1S/C19H23ClN2OS.C2H2O4/c1-4-22(5-2)14-19(23)21(3)16-8-12-18(13-9-16)24-17-10-6-15(20)7-11-17;3-1(4)2(5)6/h6-13H,4-5,14H2,1-3H3;(H,3,4)(H,5,6)
SMILES:
CC[NH+](CC)CC(=O)N(C)C1=CC=C(C=C1)SC2=CC=C(C=C2)Cl.C(=O)(C(=O)[O-])O
Molecular Formula:
C21H25ClN2O5S
Molecular Weight:
453.0 g/mol
ACETANILIDE, 4'-(p-CHLOROPHENYLTHIO)-2-(DIETHYLAMINO)-N-METHYL-, OXALATE
CAS No.: 101651-67-6
Cat. No.: VC20793153
Molecular Formula: C21H25ClN2O5S
Molecular Weight: 453.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 101651-67-6 |
|---|---|
| Molecular Formula | C21H25ClN2O5S |
| Molecular Weight | 453.0 g/mol |
| IUPAC Name | [2-[4-(4-chlorophenyl)sulfanyl-N-methylanilino]-2-oxoethyl]-diethylazanium;2-hydroxy-2-oxoacetate |
| Standard InChI | InChI=1S/C19H23ClN2OS.C2H2O4/c1-4-22(5-2)14-19(23)21(3)16-8-12-18(13-9-16)24-17-10-6-15(20)7-11-17;3-1(4)2(5)6/h6-13H,4-5,14H2,1-3H3;(H,3,4)(H,5,6) |
| Standard InChI Key | CSBQUHDTOUATGO-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CC(=O)N(C)C1=CC=C(C=C1)SC2=CC=C(C=C2)Cl.C(=O)(C(=O)[O-])O |
| Canonical SMILES | CC[NH+](CC)CC(=O)N(C)C1=CC=C(C=C1)SC2=CC=C(C=C2)Cl.C(=O)(C(=O)[O-])O |
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